Cas no 70869-03-3 (Benzenesulfonamide,N-(phenylmethyl)-N-(phenylsulfonyl)-)

• Product name: Benzenesulfonamide,N-(phenylmethyl)-N-(phenylsulfonyl)-
• CAS No: 70869-03-3
• MF: C₁₉H₁₇NO₄S₂
• MW: 387.472582578659
• CID: 580853
• PubChem ID: 235606

Benzenesulfonamide,N-(phenylmethyl)-N-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(phenylmethyl)-N-(phenylsulfonyl)-
• AGN-PC-000MAM
• Benzamide, N-bicyclo[2.2.1]hept-2-en-2-yl-2-iodo-N-(phenylmethyl)-
• bis-benzenesulfonyl-benzyl-amine
• Bis-benzolsulfonyl-benzyl-am
• CTK0C4053
• Dibenzolsulfonyl-benzylamin
• N-(benzyl)diphenylsulfonimide
• N-Benzyl-N-(2'-iodobenzoyl)-2-aminobicyclo[2.2.1]hept-2-ene
• N-Benzyl-N-(2'-iodobenzoyl)-2-aminobicyclo< 2.2.1> hept-2-ene
• N-benzyl-N-(phenylsulfonyl)benzenesulfonamide
• N-benzyl-N-(phenylsulfonyl)benzenesulfonimide
• DTXSID80991144
• NSC-37194
• N-(benzenesulfonyl)-N-benzylbenzenesulfonamide
• NSC37194
• 70869-03-3

• Inchi： InChI=1S/C19H17NO4S2/c21-25(22,18-12-6-2-7-13-18)20(16-17-10-4-1-5-11-17)26(23,24)19-14-8-3-9-15-19/h1-15H,16H2
• InChI Key： GGHHECGLICCRSY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN(S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 387.06001
• Monoisotopic Mass: 387.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 71.52